Cas no 1400976-23-9 (4-Dluoro-2-(trimethylsilyl)benZaldehyde)

• Product Name: 4-Dluoro-2-(trimethylsilyl)benZaldehyde
• CAS No: 1400976-23-9
• MF: C₁₀H₁₃FOSi
• MW: 196.293527364731
• CID: 6793156
• PubChem ID: 130026572
• Update Time: 2025-10-28

4-Dluoro-2-(trimethylsilyl)benZaldehyde Chemical and Physical Properties

Names and Identifiers

• 1400976-23-9
• 4-Dluoro-2-(trimethylsilyl)benZaldehyde
• MFCD24687825

• Inchi： 1S/C10H13FOSi/c1-13(2,3)10-6-9(11)5-4-8(10)7-12/h4-7H,1-3H3
• InChI Key： PXXPDXKYLLRVOU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=C(C=CC=1C=O)F

Computed Properties

• Exact Mass: 196.07196973g/mol
• Monoisotopic Mass: 196.07196973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Dluoro-2-(trimethylsilyl)benZaldehyde

4-Dluoro-2-(trimethylsilyl)benZaldehyde (CAS No. 1400976-23-9)

The compound4-Dluoro-2-(trimethylsilyl)benZaldehyde, with the CAS number1400976-23-9, is a highly specialized aromatic aldehyde that has garnered significant attention in the fields of organic synthesis, materials science, and analytical chemistry. This compound is characterized by its unique structure, which combines a fluorine atom at the para position and a trimethylsilyl (TMS) group at the ortho position relative to the aldehyde functional group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of4-Dluoro-2-(trimethylsilyl)benZaldehyde typically involves multi-step organic reactions, often starting from fluorobenzaldehyde derivatives. The introduction of the TMS group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its availability for research purposes.

In terms of applications,4-Dluoro-2-(trimethylsilyl)benZaldehyde has found utility in several areas. In organic synthesis, it serves as an intermediate for constructing complex aromatic systems, particularly those requiring precise control over electronic effects and steric hindrance. The TMS group acts as a protecting group for hydroxyl functionalities during multi-step syntheses, ensuring stability and regioselectivity in subsequent reactions.

The fluorine atom in the para position contributes to the compound's unique electronic properties, making it a valuable substrate for studies on electron-deficient aromatic systems. Recent research has explored its use in heterocyclic synthesis, where it facilitates the formation of fused ring systems with unprecedented efficiency. Additionally, this compound has been employed in the development of novel materials for optoelectronic devices, where its electronic characteristics play a crucial role in determining device performance.

In analytical chemistry,4-Dluoro-2-(trimethylsilyl)benZaldehyde has been utilized as a reference standard for chromatographic separations due to its well-defined retention behavior under various conditions. Its stability under standard analytical conditions makes it an ideal choice for method validation and quality control applications.

The latest studies on this compound have focused on its potential in drug discovery. Researchers have investigated its ability to modulate enzyme activity through non-covalent interactions, suggesting its role as a lead compound for developing novel therapeutic agents. Furthermore, its silyl group provides an avenue for further functionalization, enabling the creation of bioisosteric analogs with enhanced pharmacokinetic profiles.

In conclusion,4-Dluoro-2-(trimethylsilyl)benZaldehyde (CAS No.1400976-23-9) stands out as a versatile building block in modern organic chemistry. Its unique structure and functional groups make it indispensable in diverse applications ranging from material science to drug discovery. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.